Cas no 1368934-58-0 (1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid)

1-(4-Bromophenyl)-2-oxoazetidine-3-carboxylic acid is a β-lactam-derived heterocyclic compound featuring a 4-bromophenyl substituent at the N1 position and a carboxylic acid functional group at the C3 position. This structure combines the reactivity of the strained azetidin-2-one ring with the versatile bromoaryl moiety, making it a valuable intermediate in medicinal chemistry and organic synthesis. The presence of the electron-withdrawing bromophenyl group enhances the electrophilicity of the β-lactam carbonyl, facilitating ring-opening reactions for further derivatization. The carboxylic acid group offers additional sites for functionalization or salt formation, improving solubility. Its rigid β-lactam core is particularly useful in designing enzyme inhibitors or bioactive scaffolds, while the bromine atom enables cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig) for structural diversification. The compound exhibits potential as a precursor for antibiotics, protease inhibitors, or other pharmacologically active molecules.
1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid structure
1368934-58-0 structure
Product Name:1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid
CAS No:1368934-58-0
MF:C10H8BrNO3
MW:270.07942199707
MDL:MFCD21980254
CID:5099998
PubChem ID:82488097
Update Time:2026-03-03

1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Azetidinecarboxylic acid, 1-(4-bromophenyl)-2-oxo-
    • 1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid
    • MDL: MFCD21980254
    • Inchi: 1S/C10H8BrNO3/c11-6-1-3-7(4-2-6)12-5-8(9(12)13)10(14)15/h1-4,8H,5H2,(H,14,15)
    • InChI Key: MGVWKMWYYLWFKE-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(Br)C=C2)CC(C(O)=O)C1=O

1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-220606-1.0g
1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid
1368934-58-0 95%
1g
$0.0 2023-06-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN2535-100MG
1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid
1368934-58-0 95%
100MG
¥ 2,527.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN2535-250MG
1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid
1368934-58-0 95%
250MG
¥ 4,039.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN2535-500MG
1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid
1368934-58-0 95%
500MG
¥ 6,732.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN2535-1G
1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid
1368934-58-0 95%
1g
¥ 10,091.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN2535-5G
1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid
1368934-58-0 95%
5g
¥ 30,274.00 2023-03-31
Enamine
EN300-220606-0.05g
1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid
1368934-58-0 95%
0.05g
$524.0 2023-09-16
Enamine
EN300-220606-0.1g
1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid
1368934-58-0 95%
0.1g
$684.0 2023-09-16
Enamine
EN300-220606-0.25g
1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid
1368934-58-0 95%
0.25g
$977.0 2023-09-16
Enamine
EN300-220606-0.5g
1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid
1368934-58-0 95%
0.5g
$1539.0 2023-09-16

Additional information on 1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid

Introduction to 1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid (CAS No. 1368934-58-0)

1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid, identified by the CAS number 1368934-58-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The presence of a brominated aromatic ring and an azetidine core makes it a valuable scaffold for developing novel therapeutic agents. In recent years, the exploration of such scaffolds has been driven by the need for innovative drug candidates that can address unmet medical needs, particularly in the areas of oncology, inflammation, and neurodegenerative diseases.

The 1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid structure presents a unique combination of functional groups that facilitate diverse chemical modifications. The bromine atom at the para position of the phenyl ring serves as a reactive handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the oxoazetidine ring introduces rigidity and specific spatial orientation, which can be exploited to enhance binding affinity and selectivity in drug design. These characteristics make it an attractive building block for medicinal chemists seeking to develop small-molecule inhibitors or agonists.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid as a pharmacophore. Studies have demonstrated that this scaffold can mimic key pharmacological motifs found in known bioactive compounds. For instance, its ability to adopt a conformational ensemble that mimics the hinge region of protein targets has been explored in the design of kinase inhibitors. The carboxylic acid moiety at the 3-position provides an additional site for hydrogen bonding interactions, which can be leveraged to improve binding affinity and metabolic stability.

In the context of oncology research, 1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid derivatives have been investigated for their potential as inhibitors of aberrantly activated kinases implicated in cancer progression. Kinases are critical enzymes that regulate cellular signaling pathways, and their dysregulation is often associated with tumor growth and metastasis. By targeting these enzymes with selective inhibitors, it is possible to modulate downstream signaling cascades that drive malignant transformation. Preliminary studies have shown that certain analogs of this compound exhibit inhibitory activity against various kinases, including those involved in tyrosine kinase cascades and serine/threonine kinases.

The synthesis of 1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid has been optimized through multiple routes to ensure high yield and purity. One common approach involves the condensation of 4-bromoacetophenone with ethyl cyanoacetate under basic conditions, followed by cyclization to form the oxoazetidine ring. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the aromatic ring. These synthetic strategies highlight the compound's adaptability to different chemical transformations, making it a versatile intermediate in drug discovery pipelines.

The pharmacokinetic properties of 1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid derivatives are also of considerable interest. The incorporation of physicochemical descriptors such as lipophilicity (logP), solubility, and polar surface area (PSA) into structure-activity relationship (SAR) studies has provided insights into optimizing drug-like properties. For example, modulating the lipophilicity profile can enhance oral bioavailability while minimizing off-target effects. Furthermore, exploring prodrug strategies has been considered to improve solubility and tissue distribution.

Emerging research suggests that 1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid may find applications beyond oncology. Inflammatory diseases, characterized by chronic activation of immune responses, represent another therapeutic area where kinase inhibition could be beneficial. By targeting specific kinases involved in inflammatory pathways, it may be possible to develop anti-inflammatory agents with improved efficacy and safety profiles compared to existing therapies. Additionally, neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease involve dysregulated kinase activity, making this scaffold a promising candidate for further investigation.

The role of 1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid in material science is also beginning to emerge. Its ability to form coordination complexes with metal ions has led to studies exploring its potential as a ligand in catalysis or as a component in functional materials. The rigid structure of the oxoazetidine ring can stabilize metal centers while allowing for tunable steric and electronic properties through derivatization.

In conclusion,1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid (CAS No. 1368934-58-0) is a multifaceted compound with significant potential across multiple domains of pharmaceutical research and beyond. Its structural features enable diverse synthetic modifications and biological activities, making it a valuable tool for drug discovery efforts aimed at addressing critical unmet medical needs. As our understanding of its properties continues to evolve through both experimental and computational approaches, this compound is poised to play an increasingly important role in future therapeutic development.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd